Cas no 612046-67-0 (1-{1-(2,4-dichlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol)

• Product Name: 1-{1-(2,4-dichlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol
• CAS No: 612046-67-0
• MF: C₁₆H₁₄Cl₂N₂O
• MW: 321.20116186142
• CID: 6332185
• PubChem ID: 2912021
• Update Time: 2025-09-25

1-{1-(2,4-dichlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1-(2,4-dichlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol
• AKOS000586903
• 1-{1-[(2,4-DICHLOROPHENYL)METHYL]-1H-1,3-BENZODIAZOL-2-YL}ETHAN-1-OL
• 612046-67-0
• AKOS016090175
• Enamine_004730
• HMS1407G22
• 1-[1-[(2,4-dichlorophenyl)methyl]benzimidazol-2-yl]ethanol
• F1071-0060
• 1-(1-(2,4-dichlorobenzyl)-1H-benzo[d]imidazol-2-yl)ethanol
• Z25822906
• Oprea1_014621

• Inchi： 1S/C16H14Cl2N2O/c1-10(21)16-19-14-4-2-3-5-15(14)20(16)9-11-6-7-12(17)8-13(11)18/h2-8,10,21H,9H2,1H3
• InChI Key： FVAWNWUGOCBOSE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C2C=CC=CC=2N=C1C(C)O)Cl

Computed Properties

• Exact Mass: 320.0483185g/mol
• Monoisotopic Mass: 320.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38Ų

Additional information on 1-{1-(2,4-dichlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol

Recent Advances in the Study of 1-{1-(2,4-dichlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol (CAS: 612046-67-0)

The compound 1-{1-(2,4-dichlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol (CAS: 612046-67-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzimidazole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary findings suggest that 1-{1-(2,4-dichlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol exhibits selective binding affinity to certain enzyme targets, making it a candidate for further development in targeted therapies. Researchers have employed advanced computational modeling and high-throughput screening techniques to identify its potential interactions with cellular proteins.

In addition to its biological activity, recent advancements in the synthetic methodology of this compound have been reported. A study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The new protocol involves a series of carefully controlled reactions, including the use of novel catalysts and environmentally friendly solvents, which align with the growing emphasis on sustainable chemistry practices.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Early results indicate favorable bioavailability and metabolic stability, although further in vivo studies are required to confirm these findings. The compound's ability to cross the blood-brain barrier has sparked interest in its potential applications for central nervous system (CNS) disorders.

Despite these promising developments, challenges remain in translating the research findings into clinical applications. Issues such as toxicity profiles, off-target effects, and formulation stability need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 1-{1-(2,4-dichlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol (CAS: 612046-67-0) represents a compelling area of research in chemical biology and drug discovery. Its unique structural and functional properties offer multiple avenues for exploration, from mechanistic studies to therapeutic development. Continued research and innovation in this field hold the potential to unlock new treatment options for a range of diseases.